Cas no 69782-24-7 (2-(4-chlorophenoxy)ethylhydrazine Hydrochloride)

• Product Name: 2-(4-chlorophenoxy)ethylhydrazine Hydrochloride
• CAS No: 69782-24-7
• MF: C₈H₁₂Cl₂N₂O
• MW: 223.099679946899
• CID: 519152
• PubChem ID: 3053302
• Update Time: 2025-06-20

2-(4-chlorophenoxy)ethylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[2-(4-chlorophenoxy)ethyl]-, hydrochloride (1:1)
• [2-(4-chlorophenoxy)ethyl]hydrazine hydrochloride
• 1-(2-(4-chlorophenoxy)ethyl)hydrazine
• 2-(4-chlorophenoxy)ethylhydrazine
• MFCD01722525
• [2-(4-Chlorophenoxy)ethyl]hydrazine--hydrogen chloride (1/1)
• Hydrazine, (2-(p-chlorophenoxy)ethyl)-, hydrochloride
• (2-(p-Chlorophenoxy)ethyl)hydrazine hydrochloride
• DTXSID00990018
• 2-(4-chlorophenoxy)ethylhydrazine;hydrochloride
• Z94597880
• SB80269
• CS-0221508
• EN300-09348
• AKOS027378342
• (2-(4-Chlorophenoxy)ethyl)hydrazine hydrochloride
• (2-(4-Chlorophenoxy)ethyl)hydrazinehydrochloride
• 69782-24-7
• [2-(4-Chlorophenoxy)-ethyl]-hydrazine hydrochloride
• G26268
• 2-(4-chlorophenoxy)ethylhydrazine Hydrochloride

• MDL： MFCD01722525
• Inchi： 1S/C8H11ClN2O.ClH/c9-7-1-3-8(4-2-7)12-6-5-11-10;/h1-4,11H,5-6,10H2;1H
• InChI Key： PQTJCBUNRRSIQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCNN.Cl

Computed Properties

• Exact Mass: 222.03286
• Monoisotopic Mass: 222.032668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3

Experimental Properties

• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 162°C
• PSA: 47.28